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Compound of Interest

Compound Name: LDN-209929 dihydrochloride

Cat. No.: B608505 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the preparation of LDN-209929
dihydrochloride solutions for use in biological research. LDN-209929 is a potent and selective

inhibitor of Haspin kinase, a key regulator of mitosis.

Introduction
LDN-209929 dihydrochloride is a valuable chemical tool for studying the roles of Haspin

kinase in cell division and its potential as a therapeutic target in oncology.[1] Haspin kinase

plays a crucial role in mitosis by phosphorylating histone H3 at threonine 3 (H3T3ph).[2][3] This

phosphorylation event is essential for the correct localization and function of the Chromosomal

Passenger Complex (CPC), which ensures proper chromosome alignment and segregation.[4]

Inhibition of Haspin with LDN-209929 disrupts these processes, leading to mitotic defects and

cell cycle arrest.

Quantitative Data Summary
The following table summarizes the key quantitative information for LDN-209929
dihydrochloride.
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Property Value Reference

Molecular Weight 405.77 g/mol

IC₅₀ (Haspin) 55 nM

IC₅₀ (DYRK2) 9.9 µM

Solubility (DMSO) ≥ 33.33 mg/mL (82.14 mM)

Storage (Solid) 4°C, sealed from moisture

Storage (Stock Solution)
-20°C for up to 1 month, or

-80°C for up to 6 months

Experimental Protocols
Protocol 1: Preparation of a 10 mM DMSO Stock
Solution
This protocol describes the preparation of a 10 mM stock solution of LDN-209929
dihydrochloride in dimethyl sulfoxide (DMSO).

Materials:

LDN-209929 dihydrochloride powder

Anhydrous/molecular sieve-dried DMSO

Sterile microcentrifuge tubes or vials

Calibrated pipettes and sterile tips

Vortex mixer

Water bath or heat block (optional)

Procedure:
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Aseptic Technique: Perform all steps in a sterile environment (e.g., a laminar flow hood) to

prevent contamination.

Weighing: Accurately weigh the desired amount of LDN-209929 dihydrochloride powder.

For example, to prepare 1 mL of a 10 mM stock solution, weigh out 4.058 mg of the

compound.

Dissolution:

Add the appropriate volume of anhydrous DMSO to the vial containing the LDN-209929
dihydrochloride powder. For a 10 mM solution, if you weighed 4.058 mg, add 1 mL of

DMSO.

Vortex the solution vigorously for 1-2 minutes to aid dissolution.

If the compound does not fully dissolve, gentle warming in a water bath or on a heat block

at a temperature not exceeding 60°C can be applied. Intermittent vortexing during

warming is recommended.

Sterilization (Optional): If required for your application, the stock solution can be filter-

sterilized using a 0.22 µm syringe filter compatible with DMSO.

Aliquoting and Storage:

Aliquot the stock solution into smaller, single-use volumes to avoid repeated freeze-thaw

cycles.

Store the aliquots at -20°C for short-term storage (up to 1 month) or at -80°C for long-term

storage (up to 6 months).

Note on DMSO: The use of anhydrous DMSO is recommended as hygroscopic DMSO can

affect the solubility and stability of the compound.

Protocol 2: Preparation of an In Vivo Formulation
This protocol provides a method for preparing an in vivo formulation of LDN-209929
dihydrochloride.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 9 Tech Support

https://www.benchchem.com/product/b608505?utm_src=pdf-body
https://www.benchchem.com/product/b608505?utm_src=pdf-body
https://www.benchchem.com/product/b608505?utm_src=pdf-body
https://www.benchchem.com/product/b608505?utm_src=pdf-body
https://www.benchchem.com/product/b608505?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b608505?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Materials:

LDN-209929 dihydrochloride

DMSO

PEG300 (Polyethylene glycol 300)

Tween-80

Saline (0.9% NaCl)

Sterile tubes

Calibrated pipettes and sterile tips

Procedure:

Prepare a Concentrated Stock: Prepare a concentrated stock solution of LDN-209929
dihydrochloride in DMSO (e.g., 25 mg/mL).

Vehicle Preparation: In a sterile tube, add the following solvents in the specified order,

ensuring complete mixing after each addition:

10% DMSO (from the concentrated stock)

40% PEG300

5% Tween-80

Final Dilution: Add 45% saline to the mixture and mix thoroughly to obtain a clear,

homogenous solution. The final concentration of LDN-209929 in this formulation will depend

on the concentration of the initial DMSO stock. For example, using a 25 mg/mL DMSO stock

will result in a final concentration of 2.5 mg/mL.

Signaling Pathway and Experimental Workflow
Haspin Kinase Signaling Pathway in Mitosis
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The following diagram illustrates the signaling pathway involving Haspin kinase during mitosis.

Upstream kinases Cdk1 and Plk1 activate Haspin, which then phosphorylates Histone H3 at

Threonine 3. This phosphorylation event serves as a docking site for the Chromosomal

Passenger Complex (CPC), leading to its localization at the centromere and ensuring proper

chromosome segregation.
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Caption: Haspin kinase signaling cascade in mitosis.
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Experimental Workflow: Investigating the Effect of LDN-
209929 on Mitosis
This diagram outlines a typical experimental workflow to assess the impact of LDN-209929 on

cell cycle progression and mitotic events.

1. Cell Culture
(e.g., HeLa, U2OS)

2. Treatment with
LDN-209929 or Vehicle

3. Incubation
(Time-course)

4. Cell Harvesting

5. Downstream Analysis

Flow Cytometry
(Cell Cycle Profile)

Western Blot
(p-H3, Cyclin B1)

Immunofluorescence
(Mitotic Spindle, Chromosomes)
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Caption: Workflow for studying LDN-209929 effects.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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